Cas no 22790-13-2 (3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI))
22790-13-2 structure
Product Name:3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI)
CAS No:22790-13-2
MF:C14H26O8
MW:322.351445674896
CID:265142
PubChem ID:89835
Update Time:2025-04-19
3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI)
- 3,6,9,12-tetraoxatetradecane-1,14-diyl diacetate
- 2-[2-[2-[2-(2-acetyloxyethoxy)ethoxy]ethoxy]ethoxy]ethyl acetate
- SCHEMBL8862661
- DTXSID30177330
- 3,6,9,12-Tetraoxatetradecane-1,14-diol, diacetate
- 22790-13-2
- NS00027260
- MBGINZGOPMLHQN-UHFFFAOYSA-N
- EINECS 245-222-0
-
- Inchi: 1S/C14H26O8/c1-13(15)21-11-9-19-7-5-17-3-4-18-6-8-20-10-12-22-14(2)16/h3-12H2,1-2H3
- InChI Key: MBGINZGOPMLHQN-UHFFFAOYSA-N
- SMILES: O(CCOCCOC(C)=O)CCOCCOCCOC(C)=O
Computed Properties
- Exact Mass: 322.16278
- Monoisotopic Mass: 322.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 89.52
3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
22790-13-2 (3,6,9,12-Tetraoxatetradecane-1,14-diol,diacetate (9CI)) Related Products
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- 111-21-7(Triethylene glycol diacetate)
- 117121-81-0(Ethyl acetate-d8)
- 8006-54-0(Lanolin)
- 542-59-6(2-hydroxyethyl acetate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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